Cas no 2225177-95-5 ((4-cyclopropyl-3-methylphenyl)boronic acid)

• Product Name: (4-cyclopropyl-3-methylphenyl)boronic acid
• CAS No: 2225177-95-5
• MF: C₁₀H₁₃BO₂
• MW: 176.02
• CID: 5142366
• PubChem ID: 66521100
• Update Time: 2025-06-14

(4-cyclopropyl-3-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-cyclopropyl-3-methylphenyl)boronic acid
• AKOS015946422
• AT34018
• 2225177-95-5

• Inchi： 1S/C10H13BO2/c1-7-6-9(11(12)13)4-5-10(7)8-2-3-8/h4-6,8,12-13H,2-3H2,1H3
• InChI Key： CHKMSTFLPDHNEU-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(C2CC2)C(C)=C1

Computed Properties

• Exact Mass: 176.1008598g/mol
• Monoisotopic Mass: 176.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on (4-cyclopropyl-3-methylphenyl)boronic acid

Recent Advances in the Application of (4-cyclopropyl-3-methylphenyl)boronic acid (CAS: 2225177-95-5) in Chemical Biology and Pharmaceutical Research

The compound (4-cyclopropyl-3-methylphenyl)boronic acid (CAS: 2225177-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and materials science. This boronic acid derivative serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures that are prevalent in many bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in oncology and infectious diseases, where its unique chemical properties facilitate targeted drug design and optimization.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized (4-cyclopropyl-3-methylphenyl)boronic acid as a key intermediate in the synthesis of potent kinase inhibitors. The study demonstrated that the cyclopropyl and methyl substituents on the phenyl ring significantly enhanced the binding affinity of the resulting compounds to their target proteins, leading to improved pharmacokinetic profiles. Furthermore, the boronic acid moiety played a pivotal role in forming reversible covalent bonds with specific amino acid residues, thereby increasing the selectivity and reducing off-target effects.

Another notable application of (4-cyclopropyl-3-methylphenyl)boronic acid was reported in the field of antimicrobial research. A team from the University of Cambridge (2024) employed this compound in the development of boron-containing antibiotics that target bacterial cell wall synthesis. The researchers found that the boronic acid group facilitated the inhibition of essential bacterial enzymes, such as penicillin-binding proteins, while the cyclopropyl moiety contributed to the compounds' stability against enzymatic degradation. This dual functionality underscores the compound's potential in addressing the growing challenge of antibiotic resistance.

Recent advancements in analytical techniques have also enabled more precise characterization of (4-cyclopropyl-3-methylphenyl)boronic acid and its derivatives. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have provided detailed insights into its molecular structure and interactions, which are critical for rational drug design. Additionally, computational modeling approaches have been employed to predict its reactivity and binding modes, further accelerating the discovery of new therapeutic agents.

In conclusion, (4-cyclopropyl-3-methylphenyl)boronic acid (CAS: 2225177-95-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an indispensable component in the synthesis of bioactive molecules and the development of novel therapeutics. Future research is expected to explore its applications in other areas, such as diagnostics and drug delivery systems, further expanding its impact on the field.